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Introduction
4-Amino-N-methylaniline, also known as N-methyl-p-phenylenediamine, is an aromatic amine

with the chemical formula C₇H₁₀N₂.[1][2] This compound serves as a crucial intermediate and

building block in various fields of chemical synthesis. Its structure, featuring both a primary and

a secondary amine group on a benzene ring, imparts a unique reactivity profile that makes it

valuable in the synthesis of dyes, polymers, and specialty organic molecules.[1][3] This guide

provides a comprehensive review of 4-Amino-N-methylaniline, detailing its physicochemical

properties, synthesis methodologies, analytical characterization, key applications, and essential

safety protocols for researchers, scientists, and professionals in drug development and

chemical manufacturing.

Physicochemical Properties
Understanding the fundamental physical and chemical properties of 4-Amino-N-methylaniline
is critical for its effective use in experimental design and industrial applications. The compound

is a white to slightly yellow or dark gray solid at room temperature and is known to be stable

under normal temperatures and pressures.[1][4] It exhibits limited solubility in water but is

soluble in organic solvents like alcohols, ethers, and ketones.[1]
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Property Value Source(s)

CAS Number 623-09-6 [2]

Molecular Formula C₇H₁₀N₂ [1][2]

Molar Mass 122.17 g/mol [1][2]

Appearance
White to slightly yellow or dark

gray solid
[1][4]

Melting Point 36°C [1]

Boiling Point 257°C [4]

Density ~1.098 g/cm³ [4]

pKa 7.01 ± 0.10 (Predicted) [1]

Solubility
Insoluble in water; soluble in

organic solvents
[1]

Synthesis of 4-Amino-N-methylaniline
The synthesis of 4-Amino-N-methylaniline is typically achieved through a multi-step process

that is adaptable for both laboratory and industrial-scale production. A common and efficient

route involves the N-methylation of a protected or nitro-substituted aniline, followed by the

reduction of the nitro group to a primary amine. This strategy prevents the over-methylation of

the aromatic amine and ensures high selectivity.[5]

Causality in Synthetic Strategy
The choice of a two-step synthesis is deliberate. Direct methylation of p-phenylenediamine can

lead to a mixture of mono-, di-, tri-, and even tetra-methylated products, which are difficult to

separate.[6] Starting with p-nitroaniline protects one of the amine functionalities (in its nitro

precursor form). The initial methylation selectively targets the existing amino group. The

subsequent reduction of the nitro group is a well-established and high-yielding transformation,

providing the desired product with high purity.[5]

Synthetic Pathway Diagram
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Caption: Two-step synthesis of 4-Amino-N-methylaniline.

Detailed Experimental Protocol: Two-Step Synthesis
This protocol is a representative method adapted from established procedures for aniline

methylation and nitro group reduction.[5][7]

Step 1: Synthesis of N-Methyl-p-nitroaniline

Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer,

thermometer, and dropping funnel, add p-nitroaniline and a suitable solvent such as N,N-

dimethylformamide (DMF).

Base Addition: Add a base, such as sodium bicarbonate or potassium carbonate, to the

mixture.[5]

Methylation: While stirring, slowly add a methylating agent like dimethyl sulfate dropwise,

ensuring the temperature is maintained below 40°C using an ice bath. The causality here is

to control the exothermic reaction and prevent side product formation.

Reaction: After the addition is complete, allow the mixture to stir at room temperature for 12-

24 hours, or until TLC analysis indicates the consumption of the starting material.

Workup: Pour the reaction mixture into cold water to precipitate the product. Filter the solid,

wash thoroughly with water to remove inorganic salts, and dry under vacuum. The product,

N-Methyl-p-nitroaniline, can be purified by recrystallization from ethanol.
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Step 2: Synthesis of 4-Amino-N-methylaniline

Setup: In a round-bottom flask fitted with a reflux condenser, dissolve the N-Methyl-p-

nitroaniline from Step 1 in concentrated hydrochloric acid. A solution of stannous chloride

(SnCl₂) in concentrated HCl is prepared separately.[7]

Reduction: Slowly add the stannous chloride solution to the warm solution of the nitro

compound. The reaction is exothermic and should be controlled with occasional cooling.[7]

Completion: After the addition, heat the mixture to reflux for approximately 90 minutes to

ensure the complete reduction of the nitro group.[7]

Isolation: Cool the flask in an ice bath to precipitate the tin salt of the product. Filter the salt

and redissolve it in water.

Neutralization & Extraction: To liberate the free base, cover the acidic solution with a layer of

ether and add a 50% sodium hydroxide solution while keeping the mixture cold with ice. This

step must be performed carefully as the product is sensitive to air oxidation.[7] Extract the

aqueous layer several times with ether.

Purification: Combine the ethereal extracts, dry over anhydrous sodium sulfate, and

evaporate the solvent. The resulting crude 4-Amino-N-methylaniline can be purified by

vacuum distillation.[7]

Analytical Characterization
Rigorous analytical characterization is essential to confirm the identity and purity of synthesized

4-Amino-N-methylaniline. A combination of chromatographic and spectroscopic techniques is

typically employed.

Standard Analytical Workflow
A self-validating analytical workflow ensures that the material meets the required specifications

for subsequent research or application. This typically involves an initial purity assessment by

HPLC, followed by structural confirmation using mass spectrometry and NMR spectroscopy.
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Caption: Standard workflow for analytical characterization.
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Key Spectroscopic and Chromatographic Data
Technique Expected Data

¹H-NMR

Signals corresponding to aromatic protons

(likely two doublets in the ~6.5-7.0 ppm range),

a singlet for the N-CH₃ protons (~2.8 ppm), a

broad singlet for the NH proton, and a broad

singlet for the NH₂ protons.[8]

¹³C-NMR
Signals for four distinct aromatic carbons and

one signal for the N-CH₃ carbon (~31 ppm).[8]

IR Spectroscopy

Characteristic peaks for N-H stretching (primary

and secondary amines, ~3200-3400 cm⁻¹), C-N

stretching, and aromatic C-H and C=C bonds.

Mass Spec (GC-MS) Molecular ion peak (M⁺) at m/z = 122.[2]

HPLC
A single major peak under reverse-phase

conditions, indicating high purity.[9]

Protocol: HPLC Purity Analysis
This protocol is based on a standard reverse-phase HPLC method for analyzing polar aromatic

compounds.[9]

Mobile Phase Preparation: Prepare a mobile phase consisting of acetonitrile and water, with

a small amount of an acid modifier like phosphoric acid or formic acid (for MS compatibility).

A typical gradient might run from 10% to 90% acetonitrile over 15 minutes.

Standard Preparation: Accurately weigh and dissolve a reference standard of 4-Amino-N-
methylaniline in the mobile phase to create a stock solution of known concentration (e.g., 1

mg/mL).

Sample Preparation: Dissolve the synthesized sample in the mobile phase to a similar

concentration.

Instrumentation: Use a C18 reverse-phase column. Set the column temperature to 30°C and

the flow rate to 0.7-1.0 mL/min.[10] Set the UV detector to a wavelength where the analyte
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has strong absorbance (e.g., 190-254 nm).[10]

Analysis: Inject the sample and run the gradient.

Quantification: Calculate the purity of the sample by comparing the area of the main peak to

the total area of all peaks in the chromatogram.

Applications in Research and Industry
The bifunctional nature of 4-Amino-N-methylaniline makes it a versatile intermediate. Its

applications are primarily driven by the reactivity of its two amine groups.

Core Application Areas
Dye Synthesis: As a substituted p-phenylenediamine, it is a key precursor for various dyes.

[1] The primary amine can be diazotized and coupled to form azo dyes, while the overall

structure can be incorporated into more complex chromophores used in textiles and inks.[11]

Polymer Chemistry: N-substituted p-phenylenediamines are widely used as antioxidants and

antiozonants in the rubber industry to prevent degradation and extend the lifespan of

products like tires.[12][13] 4-Amino-N-methylaniline can act as a monomer in the synthesis

of polyamides or as a chain-terminating agent, controlling polymer molecular weight.

Organic Synthesis: It serves as a valuable building block for pharmaceuticals and

agrochemicals.[3][14] The differential reactivity of the primary and secondary amines allows

for selective functionalization, enabling the construction of complex molecular architectures.

Structure-Application Relationship

4-Amino-N-methylaniline

Primary Amine (-NH₂) Secondary Amine (-NHCH₃) Aromatic Ring

Azo Dye Synthesis

Diazotization

Polymer Synthesis
(Monomer)

Amide Formation

Antioxidant / Antiozonant

Radical Scavenging

Pharmaceutical Intermediate

Electrophilic Substitution
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Caption: Linking molecular features to key applications.

Toxicology and Safety
4-Amino-N-methylaniline is a hazardous chemical and must be handled with appropriate

safety precautions.

Hazard Identification
According to the Globally Harmonized System (GHS), 4-Amino-N-methylaniline is classified

with the following hazards:[2][15]

H302: Harmful if swallowed.

H312: Harmful in contact with skin.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H332: Harmful if inhaled.

Prolonged or repeated exposure may cause allergic reactions in sensitive individuals.[16]

Chronic exposure to related aromatic amines has been associated with systemic toxicity.[17]

Safe Handling and Storage
Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, safety

goggles with side shields, and a lab coat.[16] Use a respirator with appropriate cartridges if

handling the powder outside of a fume hood.[16]

Engineering Controls: Work in a well-ventilated area, preferably within a chemical fume

hood, to minimize inhalation of dust or vapors.[18] An eyewash station and safety shower

must be readily accessible.[18]

Handling: Avoid generating dust.[18] Wash hands thoroughly after handling. Contaminated

clothing should be removed and laundered before reuse.[18]
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Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][18]

Keep away from incompatible materials such as acids, acid chlorides, and strong oxidizing

agents.[16] The compound should be protected from light.[18]

First Aid Measures
Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a

physician.[16]

Skin Contact: Immediately wash off with soap and plenty of water. Consult a physician.[16]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.[16]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician.[16]

Conclusion
4-Amino-N-methylaniline is a compound of significant utility in chemical synthesis, valued for

its role as an intermediate in the production of dyes and polymers and as a versatile building

block in organic chemistry. Its synthesis via a controlled, two-step pathway ensures high purity,

which can be verified through a standard analytical workflow combining chromatography and

spectroscopy. While its applications are broad, its hazardous nature necessitates strict

adherence to safety protocols during handling and storage. Continued research into N-

substituted p-phenylenediamines is likely to uncover new applications, particularly in materials

science and medicinal chemistry, further cementing the importance of this foundational

chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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